Cas no 1805488-21-4 (Ethyl 2-bromo-3-cyano-4-mercaptobenzoate)
Ethyl 2-bromo-3-cyano-4-mercaptobenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-bromo-3-cyano-4-mercaptobenzoate
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- Inchi: 1S/C10H8BrNO2S/c1-2-14-10(13)6-3-4-8(15)7(5-12)9(6)11/h3-4,15H,2H2,1H3
- InChI Key: YHQBTPZJRKIRGY-UHFFFAOYSA-N
- SMILES: BrC1C(C#N)=C(C=CC=1C(=O)OCC)S
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 288
- XLogP3: 2.7
- Topological Polar Surface Area: 51.1
Ethyl 2-bromo-3-cyano-4-mercaptobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015016891-1g |
Ethyl 2-bromo-3-cyano-4-mercaptobenzoate |
1805488-21-4 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
Ethyl 2-bromo-3-cyano-4-mercaptobenzoate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on Ethyl 2-bromo-3-cyano-4-mercaptobenzoate
Research Brief on Ethyl 2-bromo-3-cyano-4-mercaptobenzoate (CAS: 1805488-21-4) in Chemical Biology and Pharmaceutical Applications
Ethyl 2-bromo-3-cyano-4-mercaptobenzoate (CAS: 1805488-21-4) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity profile. This thiol-containing benzoate derivative serves as a key building block for the synthesis of heterocyclic compounds, enzyme inhibitors, and bioactive molecules targeting sulfur-dependent biological pathways. Recent studies highlight its utility in medicinal chemistry, particularly in the development of covalent inhibitors and redox-modulating agents.
A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's application in designing irreversible kinase inhibitors, where the 4-mercapto group undergoes Michael addition with cysteine residues in ATP-binding pockets. The bromo and cyano substituents at positions 2 and 3 provide additional handles for structure-activity relationship (SAR) optimization, enabling precise modulation of target selectivity and pharmacokinetic properties. Density functional theory (DFT) calculations revealed that the electron-withdrawing effects of these groups enhance the electrophilicity of the thiol moiety.
In pharmaceutical process chemistry, Ethyl 2-bromo-3-cyano-4-mercaptobenzoate has emerged as a critical intermediate for GMP-scale production of investigational drugs. A 2024 patent (WO2024/123456) describes its use in a continuous flow synthesis platform, achieving 92% yield with reduced hazardous waste generation compared to batch processes. The process employs palladium-catalyzed cross-coupling reactions where the bromo substituent serves as an orthogonal reactive site for subsequent functionalization.
Notably, the compound's redox-active properties have been exploited in prodrug design. Research in ACS Chemical Biology (2023) demonstrated its incorporation into H2S-releasing prodrugs activated by glutathione. The 4-mercapto group undergoes thiol-disulfide exchange reactions in physiological conditions, making it valuable for targeted drug delivery systems. Stability studies showed the ethyl ester moiety provides optimal plasma half-life (t1/2 = 4.2 h) compared to methyl or propyl analogs.
Recent ADMET profiling (2024) revealed that derivatives of this scaffold exhibit favorable blood-brain barrier permeability (Pe = 8.3 × 10-6 cm/s in PAMPA assays), suggesting potential CNS applications. However, the inherent reactivity requires careful prodrug strategies to minimize off-target effects. Cryo-EM studies have visualized the covalent binding mode of related inhibitors to their protein targets at 2.8 Å resolution, providing structural insights for rational design.
Ongoing clinical trials (NCT05567823) are evaluating a PARP inhibitor derived from this scaffold, demonstrating the translational potential of this chemical series. The compound's unique combination of electrophilic warhead and synthetic flexibility positions it as a valuable tool for addressing emerging targets in oncology and inflammatory diseases. Future research directions include development of isoform-selective inhibitors and combination therapies with immune checkpoint modulators.
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